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Compound of Interest

Potassium sodium tartrate
Compound Name:
tetrahydrate

Cat. No.: B7908141

A Technical Guide to Potassium Sodium Tartrate
Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of potassium
sodium tartrate tetrahydrate, a compound with significant applications in various scientific
fields, including protein crystallization and organic synthesis.

Chemical Identity and Properties

Potassium sodium tartrate tetrahydrate, commonly known as Rochelle salt, is a double salt
of tartaric acid. It is a colorless to white crystalline solid that is soluble in water.
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Property Value

C4H12KNaO10[1][2][3][4] or
KNaC4H406-4H20[5][6]

Chemical Formula

Molecular Weight 282.22 g/mol [1][2][4][5][6]

CAS Number 6381-59-5[5][6]

Synonyms Rochel.le salt, ?eignette salt, L(+)-Tartaric acid
potassium sodium salt[5][6]

Appearance Clear to white solid[5]

Melting Point 70° C[5]

Specific Gravity 1.79[5]

Solubility in Water Soluble[5]

Experimental Protocols

A key application of potassium sodium tartrate tetrahydrate is in the preparation of reagents
for biochemical assays. One such application is its use in the preparation of a 3,5-
dinitrosalicylic acid solution for the determination of reducing sugars.[4] It is also a constituent
of Fehling's solution and has been used in the preparation of the Lowry reagent for determining
protein concentration.[4]

Preparation of Potassium Sodium Tartrate Tetrahydrate

The synthesis of potassium sodium tartrate tetrahydrate typically involves the following
steps:

o Dissolution: Tartar, with a minimum tartaric acid content of 68%, is dissolved in water or the
mother liquor from a previous batch.

» Basification: The solution is basified to a pH of 8 using a hot, saturated sodium hydroxide
solution.
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o Decolorization and Purification: The solution is decolorized with activated charcoal and
undergoes chemical purification before being filtered.

» Evaporation and Crystallization: The filtrate is evaporated at 100°C to a concentration of
42°Bé and then transferred to granulators for slow cooling, which allows for the
crystallization of Seignette's salt.

o Separation and Washing: The resulting crystals are separated from the mother liquor by
centrifugation and washed.

Experimental Workflow: Synthesis and Analysis

The following diagram illustrates a typical workflow for the synthesis and subsequent analysis
of potassium sodium tartrate tetrahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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